molecular formula C15H22N2O2 B8573648 ethyl N-(1-benzylpiperidin-4-yl)carbamate

ethyl N-(1-benzylpiperidin-4-yl)carbamate

Cat. No.: B8573648
M. Wt: 262.35 g/mol
InChI Key: UAOGRQNBTQAYKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-(1-benzylpiperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H22N2O2

Molecular Weight

262.35 g/mol

IUPAC Name

ethyl N-(1-benzylpiperidin-4-yl)carbamate

InChI

InChI=1S/C15H22N2O2/c1-2-19-15(18)16-14-8-10-17(11-9-14)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,16,18)

InChI Key

UAOGRQNBTQAYKH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1CCN(CC1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl chloroformate (30 g, 0.276 mol) was added at 0° C. to 4-amino-1-phenylmethylpiperidine (50 g, 0.262 mol) in pyridine (600 mL). After the addition, the mixture was kept at room temperature overnight, and the pyridine was then evaporated. The residue was extracted with methylene chloride; and the resulting solution washed with water, dried over sodium sulfate, and the methylene chloride evaporated to dryness. The residue was dissolved in diisopropyl ether. A white product precipitated, which was isolated by filtration to yield 42.71 g (62%) of ethyl (1-phenylmethyl-4-piperidyl)-carbamate, m.p. 100° C.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One

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